Cas no 32058-60-9 (Benzoxazole,2-(4-chloro-3-nitrophenyl)-)

• Product Name: Benzoxazole,2-(4-chloro-3-nitrophenyl)-
• CAS No: 32058-60-9
• MF: C₁₃H₇ClN₂O₃
• MW: 274.65928196907
• CID: 318042
• PubChem ID: 208374
• Update Time: 2025-04-19

Benzoxazole,2-(4-chloro-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-(4-chloro-3-nitrophenyl)-
• 2-(4-chloro-3-nitrophenyl)-1,3-benzoxazole
• R 687
• DTXSID50185871
• 32058-60-9
• Benzoxazole, 2-(4-chloro-3-nitrophenyl)-
• BRN 0673889
• 2-(4-Chloro-3-nitrophenyl)benzoxazole

• Inchi： 1S/C13H7ClN2O3/c14-9-6-5-8(7-11(9)16(17)18)13-15-10-3-1-2-4-12(10)19-13/h1-7H
• InChI Key： VIWOIEIZTTXVGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 274.01461
• Monoisotopic Mass: 274.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.17